Cas no 92203-68-4 (1-(4-methyl-3-nitrophenyl)methanamine hydrochloride)

• Product Name: 1-(4-methyl-3-nitrophenyl)methanamine hydrochloride
• CAS No: 92203-68-4
• MF: C₈H₁₁ClN₂O₂
• MW: 202.638140916824
• CID: 6847677
• PubChem ID: 133080728
• Update Time: 2025-06-23

1-(4-methyl-3-nitrophenyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 92203-68-4
• G56450
• 1-(4-methyl-3-nitrophenyl)methanamine hydrochloride
• (4-Methyl-3-nitrophenyl)methanamine hydrochloride
• (4-Methyl-3-nitrophenyl)methanaminehydrochloride
• EN300-8164008

• Inchi： 1S/C8H10N2O2.ClH/c1-6-2-3-7(5-9)4-8(6)10(11)12;/h2-4H,5,9H2,1H3;1H
• InChI Key： SCVADZZCMWYTIT-UHFFFAOYSA-N
• SMILES： Cl.[O-][N+](C1C=C(CN)C=CC=1C)=O

Computed Properties

• Exact Mass: 202.0509053Da
• Monoisotopic Mass: 202.0509053Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.8Ų

Additional information on 1-(4-methyl-3-nitrophenyl)methanamine hydrochloride

Professional Introduction to 1-(4-methyl-3-nitrophenyl)methanamine hydrochloride (CAS No. 92203-68-4)

1-(4-methyl-3-nitrophenyl)methanamine hydrochloride, with the CAS number 92203-68-4, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The unique structural features of this molecule, particularly its aromatic ring system and functional groups, contribute to its potential applications in the design of novel therapeutic agents.

The< strong>4-methyl-3-nitrophenyl moiety in the molecular structure of 1-(4-methyl-3-nitrophenyl)methanamine hydrochloride plays a crucial role in determining its chemical and biological properties. The presence of a nitro group at the 3-position and a methyl group at the 4-position of the phenyl ring introduces both electron-withdrawing and electron-donating effects, respectively. These effects can influence the compound's reactivity, solubility, and interaction with biological targets. The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is a critical factor for its formulation as an active pharmaceutical ingredient (API).

In recent years, there has been growing interest in developing small molecule inhibitors targeting various enzymatic pathways involved in disease progression. The< strong>methanamine group in 1-(4-methyl-3-nitrophenyl)methanamine hydrochloride provides a versatile scaffold for designing molecules that can interact with specific protein targets. This has led to several studies exploring its potential as a lead compound for drug discovery initiatives. Researchers have been particularly interested in its ability to modulate enzymes such as kinases and phosphodiesterases, which are implicated in cancer, inflammation, and neurodegenerative diseases.

One of the most compelling aspects of 1-(4-methyl-3-nitrophenyl)methanamine hydrochloride is its structural similarity to known bioactive compounds. This similarity suggests that it may be able to adopt similar binding modes within biological systems, potentially leading to effective therapeutic outcomes. Computational modeling studies have been conducted to predict the binding interactions of this compound with various protein targets. These studies have provided valuable insights into its potential mechanism of action and have guided the optimization of its chemical structure to enhance its potency and selectivity.

The< strong>CAS number 92203-68-4 serves as a unique identifier for this compound, facilitating its recognition and retrieval in scientific literature and databases. This standardized naming convention is essential for ensuring consistency in communication among researchers and for regulatory purposes. The availability of this compound through reputable chemical suppliers has enabled researchers worldwide to conduct experiments and validate its biological activity.

Recent experimental studies have demonstrated that 1-(4-methyl-3-nitrophenyl)methanamine hydrochloride exhibits notable pharmacological properties. For instance, it has shown inhibitory activity against certain kinases, which are overexpressed in various cancer cell lines. The nitro group within its structure appears to be critical for mediating these interactions, as evidenced by analog studies where modifications to this group resulted in significant changes in activity.

The development of novel pharmaceutical agents often involves a multi-step synthetic process to achieve high yields and purity. The synthesis of 1-(4-methyl-3-nitrophenyl)methanamine hydrochloride has been reported in several patents and scientific articles, providing detailed protocols for its preparation. These synthetic routes typically involve multi-component reactions or sequential functionalization steps that highlight the compound's complexity and the expertise required for its production.

In conclusion, 1-(4-methyl-3-nitrophenyl)methanamine hydrochloride (CAS No. 92203-68-4) is a promising chemical entity with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activity make it an attractive candidate for further development into therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of innovative treatments for various diseases.